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Compound of Interest

Compound Name: NL-1

Cat. No.: B2861794 Get Quote

Technical Support Center: NL-1
For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information on the stability and storage of NL-1,

a mitoNEET inhibitor with antileukemic properties.[1][2][3] It also addresses common questions

and troubleshooting scenarios to ensure the successful application of NL-1 in your research.

Frequently Asked Questions (FAQs)
Q1: What is NL-1 and what is its primary mechanism of action?

A1: NL-1 is a mitochondrial metabolism inhibitor that specifically targets mitoNEET.[1][4] Its

mechanism of action involves inducing a concentration-dependent decrease in the viability of

leukemic cells.[2][4] NL-1 has been shown to have antileukemic effects and can impair the

migratory ability of these cells.[2][4]

Q2: What are the recommended long-term storage conditions for NL-1?

A2: For optimal stability, NL-1 should be stored at -80°C for up to two years or at -20°C for up

to one year.[1]

Q3: How should I prepare a stock solution of NL-1?

A3: NL-1 is soluble in DMSO.[4] For a 10 mM stock solution, you can dissolve the appropriate

mass of NL-1 in DMSO. For example, to prepare 1 mL of a 10 mM stock solution, you would
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use a specific mass of NL-1. It is recommended to use fresh DMSO, as moisture-absorbing

DMSO can reduce solubility.[4]

Q4: Can I ship NL-1 at room temperature?

A4: Stability testing has indicated that NL-1 can be shipped at room temperature without the

need for cooling measures.[5]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Reduced cell viability in control

group
Solvent toxicity

Ensure the final concentration

of DMSO in your cell culture

medium is at a non-toxic level

(typically <0.5%).

Inconsistent results between

experiments

Improper storage of NL-1 stock

solution

Aliquot the NL-1 stock solution

into smaller, single-use

volumes to avoid repeated

freeze-thaw cycles. Always

store at -80°C for long-term

use.[1]

Precipitation of NL-1 in

aqueous solutions

Low solubility of NL-1 in

aqueous media

When preparing working

solutions for in vivo studies, a

formulation with PEG300,

Tween80, and ddH2O is

recommended. This mixture

should be used immediately

for the best results.[4]

Low efficacy in in vivo models Poor bioavailability

NL-1 has a calculated half-life

in plasma of 2.27 hours.

Consider this pharmacokinetic

data when designing your

dosing schedule.[6]

Quantitative Data Summary
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NL-1 Storage Conditions and Stability

Storage Temperature Duration

-80°C 2 years[1]

-20°C 1 year[1]

NL-1 Solubility

Solvent Concentration

DMSO 67 mg/mL (199.72 mM)[4]

NL-1 IC50 Values

Cell Line IC50 (µM)

REH 47.35[1][4]

REH/Ara-C 56.26[1][4]

SUPB15 29.48[1]

NALM6 94.26[1]

TOM1 ~60[1]

BV173 ~60[1]

NALM1 ~60[1]

JM1 ~60[1]

Experimental Protocols & Methodologies
In Vitro Cell Viability Assay

Plate ALL cell lines at a density of 5x10^4 cells/well in a 96-well plate.
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Treat the cells with varying concentrations of NL-1 (e.g., 10-100 µM) for 72 hours.[1]

Quantify the number of viable cells using a Cell Counting Kit-8.[4]

In Vivo Antileukemic Activity Model

Use female NSG mice for the in vivo model.

Administer NL-1 at a dose of 10 mg/kg via intraperitoneal injection daily for 5 days.[1]

Monitor for antileukemic activity.[1]
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Caption: Simplified signaling pathway of NL-1 in leukemic cells.
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Caption: Experimental workflow for evaluating NL-1 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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